Cas no 1540176-99-5 (3-6-(dimethylamino)pyridin-3-ylbutanoic acid)

• Product Name: 3-6-(dimethylamino)pyridin-3-ylbutanoic acid
• CAS No: 1540176-99-5
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5869692
• PubChem ID: 82659866
• Update Time: 2025-05-21

3-6-(dimethylamino)pyridin-3-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-6-(dimethylamino)pyridin-3-ylbutanoic acid
• 3-[6-(dimethylamino)pyridin-3-yl]butanoic acid
• 1540176-99-5
• EN300-1866693

• Inchi： 1S/C11H16N2O2/c1-8(6-11(14)15)9-4-5-10(12-7-9)13(2)3/h4-5,7-8H,6H2,1-3H3,(H,14,15)
• InChI Key： QMLOPFVUNJSTTO-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1C=NC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-6-(dimethylamino)pyridin-3-ylbutanoic acid

Introduction to 3-6-(dimethylamino)pyridin-3-ylbutanoic acid (CAS No. 1540176-99-5)

3-6-(dimethylamino)pyridin-3-ylbutanoic acid (CAS No. 1540176-99-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and potential applications of 3-6-(dimethylamino)pyridin-3-ylbutanoic acid.

The chemical structure of 3-6-(dimethylamino)pyridin-3-ylbutanoic acid is composed of a pyridine ring substituted with a dimethylamino group and a butanoic acid moiety. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. The pyridine ring, known for its aromaticity and basicity, contributes to the compound's ability to interact with various biological targets. The dimethylamino group enhances the lipophilicity and hydrogen bonding capabilities of the molecule, while the butanoic acid moiety provides a carboxylic acid functional group that can participate in various chemical reactions and interactions.

Recent studies have highlighted the potential therapeutic applications of 3-6-(dimethylamino)pyridin-3-ylbutanoic acid. One area of particular interest is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-6-(dimethylamino)pyridin-3-ylbutanoic acid may have potential as an anti-inflammatory agent for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-6-(dimethylamino)pyridin-3-ylbutanoic acid has also shown promise in neuroprotective studies. Research indicates that this compound can protect neuronal cells from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism behind these neuroprotective effects is thought to involve the modulation of signaling pathways related to cell survival and death.

In addition to its biological activities, the pharmacokinetic properties of 3-6-(dimethylamino)pyridin-3-ylbutanoic acid have been extensively studied. Preclinical data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for further development as a therapeutic agent. However, further research is needed to optimize its pharmacokinetic properties and ensure its safety and efficacy in clinical settings.

The safety profile of 3-6-(dimethylamino)pyridin-3-ylbutanoic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses. However, like any new drug candidate, it is crucial to conduct comprehensive safety evaluations to identify any potential adverse effects before advancing to clinical trials.

In conclusion, 3-6-(dimethylamino)pyridin-3-ylbutanoic acid (CAS No. 1540176-99-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers specific physicochemical properties that contribute to its biological effects. Ongoing research continues to explore the full potential of this compound in various fields of medicine, including anti-inflammatory therapy and neuroprotection. As more data become available from preclinical and clinical studies, it is anticipated that 3-6-(dimethylamino)pyridin-3-ylbutanoic acid will play an increasingly important role in the development of novel therapeutic strategies.